![molecular formula C18H15ClF3N5O3 B2794719 N'-benzoyl-5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolecarbohydrazide CAS No. 321432-36-4](/img/structure/B2794719.png)
N'-benzoyl-5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-benzoyl-5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolecarbohydrazide is a useful research compound. Its molecular formula is C18H15ClF3N5O3 and its molecular weight is 441.8. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
- N'-benzoyl-5-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}methyl)-4,5-dihydro-3-isoxazolecarbohydrazide has been synthesized and evaluated for its antimicrobial properties. The research involved synthesizing novel benzoyl-N-substituted-amino and benzoyl-N-sulfonylamino compounds, including 4-alkylsulfanyl-2-pyridones, and testing their antibacterial and antifungal activity properties (Elgemeie et al., 2017).
Synthesis of Derivatives for Biological Activity
- The compound has been used in the synthesis of amino acid-(N′-benzoyl) hydrazide and amino acid-(N′-nicotinoyl) hydrazide derivatives. These compounds, along with their Cu and Cd complexes, were evaluated for antimicrobial activity, showing comparable activity to ampicillin against S. aureus and E. coli (Khattab, 2005).
Application in Heterocyclic Chemistry
- Research has also explored the reactivity of compounds related to this compound in forming heterocyclic compounds. These studies are significant for understanding the chemical properties and potential applications of these compounds in medicinal chemistry and drug development (Mekuskiene & Vainilavicius, 2007).
Novel Heterocyclic Derivatives Synthesis
- Further research has focused on synthesizing novel heterocyclic azlactone derivatives and imidazolinone derivatives, studying their structure and antimicrobial activity. This research contributes to the field of medicinal chemistry and drug discovery (Mistry & Desai, 2005).
Biological Activity of Complexes
- Another study involved synthesizing N ′-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its Co(II), Ni(II), and Cu(II) complexes, characterizing them and screening for in vitro cytotoxic activity against HL-60 human promyelocytic leukemia cells and antimicrobial activity against bacteria and yeasts. This research is crucial in developing new compounds with potential therapeutic applications (Asegbeloyin et al., 2014).
Properties
IUPAC Name |
N'-benzoyl-5-[[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-4,5-dihydro-1,2-oxazole-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClF3N5O3/c19-13-6-11(18(20,21)22)8-23-15(13)24-9-12-7-14(27-30-12)17(29)26-25-16(28)10-4-2-1-3-5-10/h1-6,8,12H,7,9H2,(H,23,24)(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJEMVEAWABCVAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(ON=C1C(=O)NNC(=O)C2=CC=CC=C2)CNC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClF3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.